Cas no 2159269-31-3 (2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol)

• Product Name: 2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol
• CAS No: 2159269-31-3
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 6406027
• PubChem ID: 165788717
• Update Time: 2025-06-08

2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol
• 2159269-31-3
• EN300-1625454

• Inchi： 1S/C10H10ClFO/c11-7-2-1-3-8(12)10(7)6-4-5-9(6)13/h1-3,6,9,13H,4-5H2
• InChI Key： JQCTWDZFIUXISP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CCC1O)F

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol

Comprehensive Overview of 2-(2-Chloro-6-fluorophenyl)cyclobutan-1-ol (CAS No. 2159269-31-3): Properties, Applications, and Industry Insights

The chemical compound 2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol (CAS No. 2159269-31-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclobutane derivative is characterized by a chloro-fluorophenyl substitution, which enhances its reactivity and selectivity in synthetic pathways. Researchers and industry professionals are increasingly exploring its utility as a building block for complex molecular architectures, driven by the growing demand for high-performance intermediates in drug discovery and specialty chemicals.

One of the most frequently asked questions about 2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol revolves around its synthetic routes and purification methods. The compound is typically synthesized via cycloaddition reactions or ring-closing strategies, with careful control of stereochemistry to ensure high purity. Advanced techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity, making it a reliable choice for precision-driven applications. Its solubility profile in organic solvents such as DMSO and methanol further expands its versatility in laboratory and industrial settings.

In the context of green chemistry and sustainable synthesis, 2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol aligns with the industry's shift toward eco-friendly intermediates. Its potential as a bioactive scaffold has been highlighted in recent studies, particularly in the design of small-molecule inhibitors targeting enzymatic pathways. This has sparked discussions on platforms like ResearchGate and PubMed, where scientists debate its structure-activity relationships (SAR) and metabolic stability in preclinical models.

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Looking ahead, the role of 2-(2-chloro-6-fluorophenyl)cyclobutan-1-ol in drug development pipelines is expected to grow, especially in areas like kinase modulation and allosteric regulation. Its patent landscape is also evolving, with several filings highlighting its use in proprietary formulations. As the scientific community continues to unravel its potential, this compound stands as a testament to the innovation driving modern medicinal chemistry and industrial applications.